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Compound of Interest

Compound Name: Umibecestat

Cat. No.: B602828 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Umibecestat, also known as CNP520, is a potent and selective inhibitor of the

beta-site amyloid precursor protein cleaving enzyme 1 (BACE1).[1][2] BACE1 is a key enzyme

in the amyloidogenic pathway, which leads to the production and aggregation of amyloid-beta

(Aβ) peptides, a hallmark of Alzheimer's disease.[3][4] By inhibiting BACE1, Umibecestat
reduces the levels of Aβ in the brain and cerebrospinal fluid.[4][5] These characteristics make

Umibecestat a valuable tool in Alzheimer's disease research. Proper preparation of a stock

solution is the first critical step for ensuring accurate and reproducible results in in vitro and in

vivo experiments. This document provides detailed protocols for the preparation, storage, and

handling of Umibecestat stock solutions.
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Property Value Source

Molecular Formula C₁₉H₁₅ClF₇N₅O₂ [1]

Molecular Weight 513.80 g/mol [1][6]

Appearance White to off-white solid [1]

Purity >99% [1]

IC₅₀ (human BACE1) 11 nM [1]

IC₅₀ (mouse BACE1) 10 nM [1]

Table 2: Solubility and Recommended Storage of Umibecestat

Solvent Solubility
Recommended
Stock
Concentration

Storage Conditions
(Stock Solution)

DMSO
100 mg/mL (194.63

mM)
10 mM

-80°C for up to 6

months; -20°C for up

to 1 month (protect

from light)

Note: The use of newly opened, anhydrous DMSO is highly recommended as the solvent is

hygroscopic, and water content can significantly impact solubility.[1] Ultrasonic treatment may

be necessary to fully dissolve the compound.[1]

Experimental Protocols
Materials and Equipment
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Spatula

Vortex mixer

Ultrasonic water bath

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Safety Precautions
Handle Umibecestat powder in a chemical fume hood.

Wear appropriate PPE at all times to avoid inhalation or contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for Umibecestat before handling.

Protocol for Preparing a 10 mM Umibecestat Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM Umibecestat stock solution in

DMSO.

Step 1: Calculation

Determine the mass of Umibecestat required.

Molecular Weight (MW) of Umibecestat = 513.80 g/mol .

Desired Concentration (C) = 10 mM = 0.010 mol/L.

Desired Volume (V) = 1 mL = 0.001 L.

Mass (m) = C x V x MW

Mass = 0.010 mol/L * 0.001 L * 513.80 g/mol = 0.005138 g = 5.138 mg.

Step 2: Weighing the Compound
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Place a sterile 1.5 mL microcentrifuge tube or amber vial on the analytical balance and tare

it.

Carefully weigh out 5.138 mg of Umibecestat powder and add it to the tube.

Step 3: Dissolving the Compound

Using a calibrated pipette, add 1 mL of anhydrous DMSO to the tube containing the

Umibecestat powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If particles remain, place the tube

in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.[1]

Step 4: Aliquoting and Storage

Once the Umibecestat is completely dissolved, it is recommended to aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

This prevents product inactivation from repeated freeze-thaw cycles.[1]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), store at -20°C.[1]

Crucially, protect all stock solutions from light.[1]
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Caption: Mechanism of action of Umibecestat in inhibiting Aβ production.
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Caption: Workflow for preparing Umibecestat stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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